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Compound of Interest

Compound Name: Trethocanic acid

Cat. No.: B1608992 Get Quote

Despite a comprehensive review of available scientific and commercial literature, there is no

evidence to support the use of Trethocanic acid as a specific tool for enzyme inhibition studies

in research or drug development. Information on this compound is exclusively centered on its

application as a beta-hydroxy acid (BHA) in dermatological and cosmetic products for its gentle

exfoliating properties.

Trethocanic acid, also known by its chemical name 3-hydroxy-3,7,11-trimethyldodecanoic

acid, is primarily recognized for its role in skincare formulations.[1][2][3][4][5] It is often

compared to salicylic acid, another common BHA, and is noted for its larger molecular structure

which results in a milder and less irritating exfoliation, making it suitable for sensitive skin.[6] Its

primary mechanism of action in a skincare context is the loosening of bonds between dead skin

cells, which aids in their removal and helps to clear congested pores.[3][4]

While one source mentions that Trethocanic acid was initially developed with the aim of

lowering cholesterol, there is no publicly available data or research that substantiates this claim

or details any investigation into its potential as an enzyme inhibitor, for example, of HMG-CoA

reductase.[6]

The core requirements of the user's request—to provide detailed application notes,

experimental protocols, quantitative data (IC50, Ki values), and signaling pathway diagrams for

Trethocanic acid in the context of enzyme inhibition—cannot be fulfilled. The necessary

scientific foundation for such a document does not appear to exist in the public domain.
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Physicochemical Properties of Trethocanic Acid
For informational purposes, the known physicochemical properties of Trethocanic acid are

summarized below.

Property Value Reference

IUPAC Name
3-hydroxy-3,7,11-

trimethyldodecanoic acid
[7]

Molecular Formula C15H30O3 [7]

Molecular Weight 258.40 g/mol [7]

CAS Number 7007-81-0 [7]

Hypothetical Experimental Workflow for Enzyme
Inhibition Screening
In the absence of specific data for Trethocanic acid, a general workflow for screening a novel

compound for enzyme inhibitory activity is presented below. This is a standardized,

hypothetical protocol and does not imply that Trethocanic acid would be a suitable candidate

for such studies.
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Caption: A generalized workflow for evaluating the enzyme inhibitory potential of a compound.
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Conclusion: Based on current knowledge, Trethocanic acid's application is confined to the

field of dermatology. Researchers and drug development professionals seeking enzyme

inhibitors should look to compounds that have been characterized for this purpose in scientific

literature. There is no basis for creating detailed protocols or application notes for Trethocanic
acid as a tool for enzyme inhibition studies at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glowoxygluta.com [glowoxygluta.com]

2. cityskinclinic.com [cityskinclinic.com]

3. franzskincareusa.com [franzskincareusa.com]

4. moonjuice.com [moonjuice.com]

5. fda.gov [fda.gov]

6. cityskinclinic.com [cityskinclinic.com]

7. Trethocanoic Acid | C15H30O3 | CID 3081922 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Trethocanic Acid: A Dermatological Agent, Not a Tool for
Enzyme Inhibition Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-
inhibition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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